Cas no 1518-54-3 (D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)-)

• Product Name: D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)-
• CAS No: 1518-54-3
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 185303
• PubChem ID: 23617516
• Update Time: 2025-04-19

D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)-
• (2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid
• ISOSACCHARINIC ACID
• α-D-Isosaccharinic acid
• α-D-Glucoisosaccharinic acid
• 2-Hydroxymethyl-3-deoxy-D-erythro-pentonic acid
• 3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid
• 3-deoxy-2-c-hydroxymethyl-d-erythro-pentonic acid
• 2-(hydroxy-methyl)-3-deoxy-d-erythro-pentonic acid
• DTXSID10934347
• 2Z6W76T3BN
• .ALPHA.-D-GLUCOISOSACCHARINIC ACID
• Q6086309
• D-gluco-Isosaccharinic acid
• 1518-54-3
• SCHEMBL7149057
• .ALPHA.-ISOSACCHARINIC ACID
• D-erythro-Pentonic acid, 3-deoxy-2-C-(hydroxymethyl)-
• 2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid

• Inchi： 1S/C6H12O6/c7-2-4(9)1-6(12,3-8)5(10)11/h4,7-9,12H,1-3H2,(H,10,11)/t4-,6-/m0/s1
• InChI Key： SGOVJIDEXZEOTB-NJGYIYPDSA-N
• SMILES： O[C@](C(=O)O)(CO)C[C@@H](CO)O

Computed Properties

• Exact Mass: 180.063
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -2.6

Experimental Properties

• Density: 1.599
• Boiling Point: 583.8°Cat760mmHg
• Flash Point: 320.9°C
• Refractive Index: 1.579

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids